1-[2-(3-acetylphenoxy)ethyl]-4-ethyl-2,3-piperazinedione

• IUPAC Name: 1-[2-(3-acetylphenoxy)ethyl]-4-ethylpiperazine-2,3-dione
• InChI: InChI=1S/C16H20N2O4/c1-3-17-7-8-18(16(21)15(17)20)9-10-22-14-6-4-5-13(11-14)12(2)19/h4-6,11H,3,7-10H2,1-2H3
• InChI Key: YANRLCZVMDHOIV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CCOC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

1-[2-(3-acetylphenoxy)ethyl]-4-ethyl-2,3-piperazinedione, commonly known as ACEP, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ACEP is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. ACEP has been shown to inhibit the activity of enzymes such as phosphodiesterase and histone deacetylase, which are involved in the regulation of gene expression and cellular signaling. ACEP has also been shown to modulate the activity of ion channels and neurotransmitter receptors, which are involved in the transmission of signals in the nervous system.
Biochemical and physiological effects:
ACEP has been shown to have various biochemical and physiological effects, depending on the specific application. In neuroscience, ACEP has been shown to have neuroprotective effects and may improve cognitive function. In cancer research, ACEP has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In drug delivery, ACEP has been used as a prodrug to deliver active drugs to specific targets in the body.

Advantages and Limitations for Lab Experiments

ACEP has several advantages for lab experiments, including its stability, solubility, and versatility. ACEP can be easily synthesized and modified to suit specific research needs. However, there are also limitations to the use of ACEP in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on ACEP, including its potential use in the treatment of neurodegenerative diseases, cancer, and other conditions. Further research is needed to fully understand the mechanism of action of ACEP and to develop more effective and targeted therapies based on its properties. Additionally, research on the synthesis and modification of ACEP may lead to the development of new drugs and drug delivery systems.

Synthesis Methods

ACEP can be synthesized through a multistep process involving the reaction of 3-acetylphenol with ethylene oxide, followed by the reaction of the resulting product with ethyl chloroformate and piperazine. This process results in the formation of ACEP as a white crystalline powder.

Scientific Research Applications

ACEP has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug delivery. In neuroscience, ACEP has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, ACEP has been shown to inhibit the growth of cancer cells and may be useful in the development of new anticancer drugs. In drug delivery, ACEP has been used as a prodrug, which is a biologically inactive compound that is converted into an active drug in the body.